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Feature 0.5% Centbucridine
2% Lignocaine
(with Adrenaline)

Comparative Notes &
Source

Effective
Concentration

0.5% for

infiltration/nerve block
[1]

1-2% [1] Centbucridine is effective at a

lower concentration [1].

Relative Potency 4-5x lignocaine [2] Baseline Higher potency allows for
lower dosage [2].

Onset of Action ~105 seconds [3] ~100 seconds [3] No significant difference in
a dental trial (p=0.647) [3].

Duration of Action ~92 minutes [3] ~92 minutes [3] No significant difference in
a dental trial (p=0.931) [3].

Repeat Injection
Rate

16% of patients [1] Information
Missing

In one study, 16% needed a
repeat for full procedure

efficacy [1].

Cardiovascular
Effect

Significant pulse rate

drop at 10/30 min [3]

Information

Missing

Statistically significant vs.

lignocaine; monitor vital signs
[3].
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Feature 0.5% Centbucridine
2% Lignocaine
(with Adrenaline)

Comparative Notes &
Source

Systemic Toxicity
(Animal LD50)

One-fourth that of

lignocaine [1]

Baseline Suggests a wider safety
margin [1].

Experimental Protocols from Cited Research

For professionals designing experiments, here are methodologies from the key studies that generated the data

above.

1. Protocol: Dental Anesthesia in Children (Split-Mouth Design) This protocol is from the 2020

randomised controlled trial that compared 0.5% centbucridine with 2% lignocaine [3].

Study Design: Split-mouth, triple-blind, randomised controlled trial.
Subjects: 56 children aged 12-14 years requiring bilateral dental procedures.

Intervention: Each subject received both anesthetics in opposite mandibular quadrants in random
order, administered as an Inferior Alveolar Nerve Block (IANB).

Primary Outcomes Measured:
Onset of anesthesia: Time from injection to numbness (in seconds).

Duration of anesthesia: Time until the numbness wore off (in minutes).
Depth of anesthesia: Assessed using a pre-validated Visual Analog Scale (VAS) at 10, 30, and

60 minutes.
Physiological effect: Pulse rate monitored with a pulse oximeter.

2. Protocol: Early Human Efficacy and Safety Trial This outlines the methodology from the foundational

1983 study [1].

Study Design: Randomised, double-blind, non-crossover trial.
Subjects: 87 patients admitted for minor surgery.

Intervention: Patients randomly received either 0.5% centbucridine or 2% lidocaine (both without
vasoconstrictors) for infiltration anesthesia.

Safety Measures: Patients were clinically examined, and routine lab data was obtained. A sensitivity
test (0.1 ml intradermal injection) was performed prior to the procedure.

Efficacy Assessment: The "good response" to anesthesia and need for repeat injections were
recorded and statistically analysed using Student's t-test.
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Frequently Asked Questions for Troubleshooting

Q1: In our clinical trial, the anesthesia depth seems inadequate in some subjects. When should a

repeat injection be considered? The available data indicates that in one study, 16% of patients required a

second injection of centbucridine to complete the surgical procedure successfully [1]. The decision should

be based on continuous monitoring of anesthetic depth using a validated scale (like VAS) at defined intervals

(e.g., 10 minutes). If inadequate depth is confirmed, a repeat injection can be administered following your

protocol's pre-defined dosage limits.

Q2: What is the most critical vital sign to monitor after administering centbucridine? A 2020 RCT

found that centbucridine caused a statistically significant drop in pulse rate at 10 and 30 minutes post-

injection compared to lignocaine [3]. Therefore, close monitoring of the patient's heart rate is

recommended, especially during the first hour after administration.

Q3: Can centbucridine be used in patients where vasoconstrictors are contraindicated? Yes. A literature

review notes that centbucridine has inherent vasoconstricting properties [2]. This makes it a potential

anesthetic of choice in cases of patient hypersensitivity to vasoconstrictors like adrenaline, or for patients

with specific cardiac or thyroid conditions where these additives are prohibited [2].

Experimental Workflow for Assessing Repeat Injection
Needs

The following diagram illustrates a logical workflow for managing and assessing the need for repeat

injections in a clinical trial setting, based on the information available.
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Administer 0.5% Centbucridine

Monitor Anesthesia Depth
(Validate with VAS at 10-min intervals)

Is anesthesia depth
adequate for procedure?

Proceed with Surgical
or Dental Procedure

 Yes

Consider Repeat Injection
(Report as required in 16% of cases)

 No

Administer Repeat Injection
(Ensure total dose is within safe limits)

 Proceed

Monitor Vital Signs
(Particularly Pulse Rate)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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